Cas no 2171673-84-8 (2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid)

• Product Name: 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid
• CAS No: 2171673-84-8
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6322664
• PubChem ID: 165525787
• Update Time: 2025-07-18

2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid
• 2-[N-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-2-methylpropanoic acid
• EN300-1493278
• 2171673-84-8

• Inchi： 1S/C27H34N2O5/c1-5-7-16-23(24(30)29(6-2)27(3,4)25(31)32)28-26(33)34-17-22-20-14-10-8-12-18(20)19-13-9-11-15-21(19)22/h8-15,22-23H,5-7,16-17H2,1-4H3,(H,28,33)(H,31,32)
• InChI Key： SNRYNJZMZVLJKO-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(CC)C(C(=O)O)(C)C)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid

Introduction to 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid (CAS No. 2171673-84-8)

2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid, with the CAS number 2171673-84-8, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is notable for its unique structural features and potential applications in drug development, particularly in the areas of protein modification and therapeutic delivery systems.

The chemical structure of 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid is characterized by a fluorenylmethoxycarbonyl (Fmoc) protecting group, which is commonly used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the correct sequence of amino acids. The Fmoc group is known for its stability under mild conditions and its ease of removal, making it an ideal choice for the synthesis of complex peptides and proteins.

The presence of the N-ethyl substituent and the hexanamido moiety in the structure adds to the compound's hydrophobicity, which can influence its solubility and interactions with biological membranes. This property is particularly important in the design of drugs that need to cross cell membranes to reach their target sites. Additionally, the methylpropanoic acid group provides a carboxylic acid functionality, which can be used for further chemical modifications or conjugation with other molecules.

Recent studies have highlighted the potential of compounds like 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid in various therapeutic applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that similar Fmoc-protected amino acids can be used to enhance the stability and bioavailability of peptide-based drugs. The researchers found that these compounds can effectively protect peptides from enzymatic degradation, thereby extending their half-life in vivo.

In another study, published in Bioorganic & Medicinal Chemistry Letters, scientists explored the use of Fmoc derivatives in the development of targeted drug delivery systems. The study showed that these compounds can be conjugated with specific ligands to achieve selective targeting of cancer cells, thereby reducing toxicity to healthy tissues. The results indicated that the Fmoc group not only serves as a protecting group but also plays a crucial role in modulating the pharmacokinetic properties of the conjugated molecules.

The synthesis of 2-N-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-2-methylpropanoic acid typically involves multi-step reactions, including coupling reactions, deprotection steps, and purification processes. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are often employed to ensure high purity and structural integrity of the final product. The ability to synthesize this compound with high yield and purity is essential for its use in both research and industrial applications.

In conclusion, 2-N-ethyl-2-{(9H-fluoren-9-yloxycarbonyl)amino}hexanamido)-2-methylpropanoic acid (CAS No. 2171673-84-8) represents a valuable tool in the arsenal of medicinal chemists and pharmaceutical researchers. Its unique structural features and versatile properties make it an attractive candidate for a wide range of applications, from basic research to drug development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.